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Compound of Interest

Compound Name: O-Demethylpaulomycin A

Cat. No.: B15565483 Get Quote

A comprehensive analysis for researchers, scientists, and drug development professionals.

Disclaimer: Information regarding O-Demethylpaulomycin A is sparse in publicly accessible

scientific literature. This guide is compiled based on available data, primarily from the initial

discovery and characterization of the compound.

Introduction
O-Demethylpaulomycin A is a naturally occurring antibiotic belonging to the paulomycin

family of glycosidic compounds. It was first isolated from the fermentation broths of

Streptomyces paulus strain 273. Structurally, it is a derivative of the better-known paulomycin

A, from which it differs by the absence of a methyl group. This technical guide provides a

detailed overview of the known physicochemical properties of O-Demethylpaulomycin A, its

isolation, and structural elucidation, aimed at providing a foundational resource for researchers

in natural product chemistry, antibiotic development, and related fields.

Physicochemical Properties
The quantitative physicochemical data for O-Demethylpaulomycin A are summarized in the

table below. This information is crucial for its handling, formulation, and further investigation.
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Property Value Reference

Molecular Formula C₃₃H₄₄N₂O₁₇S [1]

Appearance Amorphous solid

Inferred from isolation

protocols of related

compounds.

Molecular Weight 788.77 g/mol
Calculated from molecular

formula.

Solubility

Soluble in methanol, ethyl

acetate; poorly soluble in

water.

Inferred from extraction and

chromatography protocols.

UV-Vis Absorption Maxima at 238 and 320 nm
Characteristic of the

paulomycin chromophore.

Experimental Protocols
The methodologies outlined below are based on the established procedures for the isolation

and characterization of paulomycins and their derivatives.

Fermentation and Isolation
O-Demethylpaulomycin A is produced by Streptomyces paulus (strain 273) in a suitable

fermentation medium. The following workflow outlines the general procedure for its isolation:
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Fermentation of S. paulus

Harvest of whole broth

Extraction with ethyl acetate

Concentration of organic extract

Crude antibiotic complex

Silica gel chromatography

Collection of fractions

Further purification (e.g., HPLC)

Isolated O-Demethylpaulomycin A
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Bacterial Cell

Bacterial Ribosome Protein Synthesis essential for Bacterial Cell Death Inhibition leads to O-Demethylpaulomycin A  Binds to and inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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